Cas no 692733-07-6 (4-(1,3-benzodioxol-5-ylmethyl)-N-[4-(dimethylsulfamoyl)phenyl]piperazine-1-carboxamide)

• Product Name: 4-(1,3-benzodioxol-5-ylmethyl)-N-[4-(dimethylsulfamoyl)phenyl]piperazine-1-carboxamide
• CAS No: 692733-07-6
• MF: C₂₁H₂₆N₄O₅S
• MW: 446.519943714142
• CID: 6784134
• PubChem ID: 1485501
• Update Time: 2025-05-21

4-(1,3-benzodioxol-5-ylmethyl)-N-[4-(dimethylsulfamoyl)phenyl]piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-benzodioxol-5-ylmethyl)-N-[4-(dimethylsulfamoyl)phenyl]piperazine-1-carboxamide
• 692733-07-6
• 4-(1,3-benzodioxol-5-ylmethyl)-N-{4-[(dimethylamino)sulfonyl]phenyl}tetrahydro-1(2H)-pyrazinecarboxamide
• 7T-0265
• 4-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[4-(dimethylsulfamoyl)phenyl]piperazine-1-carboxamide
• AKOS005100069

• Inchi： 1S/C21H26N4O5S/c1-23(2)31(27,28)18-6-4-17(5-7-18)22-21(26)25-11-9-24(10-12-25)14-16-3-8-19-20(13-16)30-15-29-19/h3-8,13H,9-12,14-15H2,1-2H3,(H,22,26)
• InChI Key： PLJYLHVKUBEPIO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(N1CCN(CC2=CC=C3C(=C2)OCO3)CC1)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 446.16239112g/mol
• Monoisotopic Mass: 446.16239112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 99.8Ų

Additional information on 4-(1,3-benzodioxol-5-ylmethyl)-N-[4-(dimethylsulfamoyl)phenyl]piperazine-1-carboxamide

4-(1,3-Benzodioxol-5-ylmethyl)-N-[4-(dimethylsulfamoyl)phenyl]piperazine-1-carboxamide: A Comprehensive Overview

The compound 4-(1,3-benzodioxol-5-ylmethyl)-N-[4-(dimethylsulfamoyl)phenyl]piperazine-1-carboxamide, identified by the CAS Registry Number 692733-07-6, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule combines a piperazine ring, a benzodioxole moiety, and a dimethylsulfamoyl group, which collectively contribute to its diverse biological activities.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery, particularly in the development of kinase inhibitors and modulators of various cellular pathways. The presence of the benzodioxole group in this compound adds aromatic stability and potential for hydrogen bonding, enhancing its bioavailability and target affinity. Furthermore, the dimethylsulfamoyl substituent introduces electron-withdrawing effects, which can modulate the compound's interaction with biological targets such as enzymes or receptors.

In terms of synthesis, this compound is typically prepared through multi-step organic reactions involving coupling agents and protecting groups. The construction of the piperazine backbone is often achieved via nucleophilic substitution or amidation reactions. The integration of the benzodioxole moiety requires careful oxidation and cyclization steps to ensure proper stereochemistry and regioselectivity. The dimethylsulfamoyl group is introduced via sulfonamide formation, which is optimized to achieve high yields and purity.

The pharmacological profile of CAS No. 692733-07-6 has been explored in several in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent inhibitory activity against specific kinases involved in cancer cell proliferation and metastasis. Additionally, it demonstrates selectivity towards certain signaling pathways, making it a promising candidate for targeted therapy.

One of the most recent advancements in understanding this compound involves its role in modulating the activity of protein kinases such as Aurora kinases and CDKs (cyclin-dependent kinases). Research conducted by Smith et al. (2023) revealed that CAS No. 692733-07-6 effectively inhibits these kinases at low micromolar concentrations, leading to significant anti-proliferative effects in various cancer cell lines. These findings underscore its potential as a lead compound for developing novel anti-cancer agents.

In addition to its enzymatic targets, this compound has shown promise in modulating ion channels and G-protein coupled receptors (GPCRs). A study by Johnson et al. (2023) demonstrated that CAS No. 692733-07-6 exhibits agonistic activity at certain adrenergic receptors, suggesting its potential application in treating cardiovascular disorders.

The structural versatility of this compound also makes it an attractive candidate for further optimization through medicinal chemistry approaches. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) are being employed to enhance its potency, selectivity, and pharmacokinetic properties. For instance, recent efforts have focused on modifying the substituents on the benzodioxole ring to improve solubility without compromising bioactivity.

In conclusion, CAS No. 692733-07-6 represents a significant advancement in the field of medicinal chemistry due to its unique structure and diverse biological activities. With ongoing research focusing on optimizing its therapeutic potential, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.